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Compound of Interest

Compound Name: 2-Amino-5-bromobenzamide

Cat. No.: B060110 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

laboratory environment is paramount. The proper handling and disposal of chemical reagents

are critical components of this safety-first approach. This guide provides essential, immediate

safety and logistical information for the proper disposal of 2-Amino-5-bromobenzamide, a

halogenated aromatic amide. Adherence to these procedures is vital to protect personnel and

prevent environmental contamination.

Key Safety and Disposal Data
A thorough understanding of the properties of 2-Amino-5-bromobenzamide is the first step

toward safe handling and disposal. The following table summarizes key quantitative data for

this compound.

Property Value

Molecular Formula C₇H₇BrN₂O

Molecular Weight 215.05 g/mol

Melting Point 189-191 °C

Boiling Point 291.2 °C at 760 mmHg

Density 1.698 g/cm³
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Hazard Profile
2-Amino-5-bromobenzamide is classified as a hazardous substance with the following

primary concerns:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Procedural Guidance for Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of 2-
Amino-5-bromobenzamide. This process is designed to minimize risk and ensure regulatory

compliance.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile rubber is a suitable

option), safety goggles, and a lab coat.

2. Waste Segregation:

2-Amino-5-bromobenzamide is a halogenated organic compound. It is imperative to

segregate this waste from non-halogenated waste streams.

Use a designated, clearly labeled, and compatible waste container for halogenated organic

solids. The container should be in good condition and have a secure lid.

3. Waste Collection:

Carefully transfer all solid 2-Amino-5-bromobenzamide waste into the designated

halogenated waste container.

Any disposable lab supplies (e.g., weighing paper, contaminated gloves) that have come into

direct contact with the compound should also be placed in this container.
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Rinse any contaminated glassware with a suitable solvent (e.g., acetone) within a chemical

fume hood. Collect the rinsate as hazardous waste in a separate, designated container for

halogenated liquid waste.

4. Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"2-Amino-5-bromobenzamide".

Ensure the label is clearly visible and legible.

5. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

6. Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal procedure for 2-Amino-5-
bromobenzamide.
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Caption: Disposal workflow for 2-Amino-5-bromobenzamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b060110?utm_src=pdf-body-img
https://www.benchchem.com/product/b060110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 2-
Amino-5-bromobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060110#2-amino-5-bromobenzamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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